Cas no 124420-74-2 (Pyridazine,4,6-dichloro-3-(1,1-dimethylethyl)-)

• Product Name: Pyridazine,4,6-dichloro-3-(1,1-dimethylethyl)-
• CAS No: 124420-74-2
• MF: C₈H₁₀Cl₂N₂
• MW: 205.084399700165
• CID: 175443
• PubChem ID: 180254
• Update Time: 2025-04-19

Pyridazine,4,6-dichloro-3-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridazine,4,6-dichloro-3-(1,1-dimethylethyl)-
• 3-tert-butyl-4,6-dichloropyridazine
• DTXSID20154372
• 124420-74-2

• Inchi： 1S/C8H10Cl2N2/c1-8(2,3)7-5(9)4-6(10)11-12-7/h4H,1-3H3
• InChI Key： MTIVPBHATUDZJF-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=NC=1C(C)(C)C)Cl

Computed Properties

• Exact Mass: 204.0223
• Monoisotopic Mass: 204.0221037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78